Methyl 2-(difluoromethyl)-4-hydroxybenzoate

• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol
• IUPAC Name: methyl 2-(difluoromethyl)-4-hydroxybenzoate
• InChI: InChI=1S/C9H8F2O3/c1-14-9(13)6-3-2-5(12)4-7(6)8(10)11/h2-4,8,12H,1H3
• InChI Key: QNPWMSAPNAHQSF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)O)C(F)F

Description

Methyl 2-(difluoromethyl)-4-hydroxybenzoate is a useful research compound. Its molecular formula is C9H8F2O3 and its molecular weight is 202.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To methyl 2-(difluoromethyl)-4-(methoxymethoxy)benzoate (720 mg) were added 2N hydrochloric acid (6 ml) and ethanol (6 ml), and the mixture was stirred at 80° C. for 3 hours. The mixture was cooled to room temperature, and water was added thereto, and extracted with ethyl acetate. To the extract was added a saturated aqueous sodium chloride solution, and the mixture was dried over sodium sulfate, filtered, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (500 mg).